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Cat. No.: B15556917 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction:

Mesuagin, a naturally occurring neoflavonoid, has been identified in plant species such as

Mammea punctata and Mesua racemosa.[1] As a member of the flavonoid family, a class of

compounds known for a wide array of biological activities, Mesuagin is a subject of scientific

curiosity for its potential therapeutic applications. This technical guide synthesizes the currently

available, though limited, scientific information regarding Mesuagin and the broader

therapeutic context of related compounds derived from the Mesua genus. Due to the nascent

stage of research directly focused on Mesuagin, this document also explores the bioactivities

of extracts from Mesua ferrea, a plant known to contain Mesuagin, to provide a foundational

understanding of its potential pharmacological profile.

Physicochemical Properties of Mesuagin
Mesuagin is classified as a neoflavonoid. Its fundamental chemical and physical properties are

summarized below.
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Property Value Source

Molecular Formula C24H22O5 PubChem

Molecular Weight 390.4 g/mol PubChem

Physical Description Solid Human Metabolome Database

Melting Point 152 - 153 °C Human Metabolome Database

Potential Therapeutic Activities of Compounds from
Mesua Species
Direct studies on the therapeutic effects of isolated Mesuagin are not extensively available in

current scientific literature. However, research on extracts from Mesua species, particularly

Mesua ferrea, provides preliminary insights into potential therapeutic avenues. It is important to

note that these activities are attributed to the complex mixture of phytochemicals present in the

extracts and not solely to Mesuagin.

Anticancer Activity
Extracts from Mesua ferrea have demonstrated cytotoxic effects against various cancer cell

lines. A methanol extract of Mesua ferrea flowers, rich in volatile oils, showed significant

cytotoxic activity against T-lymphocyte leukemia cells, with an IC50 value of 12.5 µg/ml.[2]

Furthermore, a dichloromethane extract of the stems exhibited anticancer activities against oral

(KB), breast (MCF-7), and lung (NCI-H187) cancer cell lines.

Table 1: In Vitro Anticancer Activity of Mesua ferrea Extracts

Extract Cell Line IC50 (µg/mL)

Dichloromethane KB (Oral) 18.01

Dichloromethane MCF-7 (Breast) 28.83

Dichloromethane NCI-H187 (Lung) 18.42

Methanol KB (Oral) 29.91

Methanol NCI-H187 (Lung) 33.54
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Antimicrobial Activity
Extracts from Mesua species have shown potential antimicrobial properties. Methanol extracts

of Mesua beccariana and Mesua ferrea have demonstrated activity against Gram-positive

bacteria, including Bacillus cereus, methicillin-sensitive Staphylococcus aureus (MSSA), and

methicillin-resistant Staphylococcus aureus (MRSA).[3] The methanol extract from Mesua

ferrea stems was found to be active against Staphylococcus aureus with a Minimum Inhibitory

Concentration (MIC) value of 31.25 µg/mL.

Antioxidant Activity
The antioxidant potential of Mesua ferrea extracts has been evaluated using various assays.

Methanol extracts of Mesua beccariana and Mesua ferrea displayed high antioxidant activities

with EC₅₀ values of 12.70 and 9.77 μg/mL, respectively, in a DPPH scavenging radical assay.

[3] These values are comparable to the standard antioxidant, ascorbic acid (EC₅₀ = 5.62

μg/mL).[3] The antioxidant capacity is attributed to the presence of bioactive compounds like

flavonoids and phenolic acids.[4][5]

Experimental Methodologies
The following sections detail the experimental protocols typically employed in the evaluation of

natural products like Mesuagin, based on the available literature for Mesua extracts.

Extraction and Isolation of Bioactive Compounds
A generalized workflow for the extraction and isolation of compounds from plant material is

depicted below. This process is essential to obtain purified compounds like Mesuagin for

detailed bioactivity screening.
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Caption: General workflow for extraction and isolation of Mesuagin.
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In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects

of compounds on cancer cell lines.[3]

Seed cancer cells in 96-well plate

Incubate for 24h

Add varying concentrations of Mesuagin

Incubate for 48-72h

Add MTT solution

Incubate for 4h

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm
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Caption: Workflow for an in vitro MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)
The broth microdilution method is a common technique used to determine the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent.

Prepare serial dilutions of Mesuagin in broth

Inoculate with standardized bacterial suspension

Incubate at 37°C for 24h

Observe for visible bacterial growth

Determine MIC (lowest concentration with no growth)

Click to download full resolution via product page

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Putative Signaling Pathways
While the specific molecular targets and signaling pathways modulated by Mesuagin have not

been elucidated, the bioactivities of flavonoids often involve interference with key cellular
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signaling cascades implicated in cancer and inflammation. Based on the known mechanisms of

other flavonoids, potential, yet unverified, pathways that Mesuagin might influence are

presented below. Further research is imperative to validate these hypotheses.

Potential Anticancer Mechanisms

Potential Anti-inflammatory Mechanisms
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Caption: Hypothetical signaling pathways potentially modulated by Mesuagin.

Future Directions and Conclusion
The current body of scientific literature on Mesuagin is in its infancy. While studies on extracts

of Mesua species provide a promising glimpse into its potential therapeutic relevance,

dedicated research on the isolated compound is critically needed. Future investigations should

focus on:

Comprehensive Bioactivity Screening: Evaluating the anticancer, anti-inflammatory,

antimicrobial, and antioxidant properties of purified Mesuagin.
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Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Mesuagin.

In Vivo Efficacy and Safety: Assessing the therapeutic efficacy and toxicological profile of

Mesuagin in preclinical animal models.

Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogues of

Mesuagin to optimize its biological activity and pharmacokinetic properties.

In conclusion, Mesuagin represents an intriguing natural product with a chemical scaffold

suggestive of therapeutic potential. The preliminary data from its host plants warrant a more

focused and rigorous scientific investigation to fully characterize its pharmacological profile and

determine its viability as a future therapeutic agent. The methodologies and conceptual

frameworks presented in this guide offer a roadmap for researchers and drug development

professionals to advance the understanding of this promising neoflavonoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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